5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 5-methyl-2-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C18H19NO4S/c1-13-4-9-16(17(12-13)18(20)21)14-5-7-15(8-6-14)24(22,23)19-10-2-3-11-19/h4-9,12H,2-3,10-11H2,1H3,(H,20,21)
• InChI Key: FVQIZXNIZFGFMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3)C(=O)O
• Molecular Formula: C18H19NO4S
• DSSTOX Substance ID: DTXSID80692341
• Molecular Weight: 345.4 g/mol
• CAS RN: 1261941-10-9

Description

5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (MPSB) is a synthetic organic compound with a molecular structure of C13H15NO4S. It is a white to off-white powder that is insoluble in water and has a molecular weight of 297.33 g/mol. MPSB is used as a reagent in laboratory experiments and is commonly used in the synthesis of pharmaceuticals and other compounds.

Mechanism of Action

The mechanism of action of 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is not well understood. It is believed that 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% acts as an acid-base catalyst, promoting the formation of a number of different compounds from other organic molecules. In addition, 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% may also act as a nucleophile, attacking electrophilic sites on other molecules and forming new chemical bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% are not well understood. It is believed that 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% may affect the activity of certain enzymes and other proteins in the body, but this has not been studied in detail. In addition, there is no evidence to suggest that 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has any direct toxic effects on humans or other organisms.

Advantages and Limitations for Lab Experiments

5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has a number of advantages for use in laboratory experiments. It is relatively inexpensive, easy to obtain, and can be used in a variety of reactions. In addition, 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is stable under most conditions and is not toxic. However, 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is not soluble in water, which can limit its use in certain reactions.

Future Directions

The potential applications of 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% are vast and there are a number of potential future directions for research. These include further study into the biochemical and physiological effects of 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%, as well as its potential use in the synthesis of novel compounds. In addition, further research could be done into the mechanism of action of 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% and its potential use in organic synthesis. Finally, further research could be done into the potential toxicity of 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% and its effects on human health.

Synthesis Methods

5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized by reacting a pyrrolidinylsulfonyl chloride with 5-methylbenzoic acid in the presence of a base such as potassium carbonate or sodium hydroxide. The reaction proceeds in two steps, first forming the intermediate pyrrolidinylsulfonylbenzoic acid, which then undergoes a condensation reaction with 5-methylbenzoic acid to form 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%.

Scientific Research Applications

5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is widely used in scientific research and is commonly used as a reagent in organic synthesis. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and other organic compounds. In addition, 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used in the synthesis of a number of other compounds, such as polymers, dyes, and surfactants.